Cas no 122957-27-1 (1-4-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one)

1-4-(Dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one is a specialized organic compound featuring a 1,2,4-triazole moiety linked to a phenyl ketone structure. Its key advantages include high reactivity due to the presence of both the triazole ring and the carbonyl group, making it a versatile intermediate in synthetic chemistry. The dimethyl substitution on the triazole ring enhances stability while maintaining reactivity, facilitating its use in pharmaceuticals, agrochemicals, and material science applications. The compound's well-defined structure allows for precise modifications, enabling tailored synthesis of derivatives. Its solubility in common organic solvents further enhances its utility in laboratory and industrial processes.
1-4-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one structure
122957-27-1 structure
Product Name:1-4-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one
CAS No:122957-27-1
MF:C12H13N3O
MW:215.251122236252
CID:3693806
PubChem ID:19877176
Update Time:2025-05-19

1-4-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[4-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)phenyl]-
    • 1-(4-(3,5-Dimethyl-1h-1,2,4-triazol-1-yl)phenyl)ethan-1-one
    • 1-4-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one
    • 122957-27-1
    • EN300-1293216
    • 1-[4-(dimethyl-1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one
    • CS-0275047
    • SCHEMBL9727018
    • AKOS010603724
    • Inchi: 1S/C12H13N3O/c1-8(16)11-4-6-12(7-5-11)15-10(3)13-9(2)14-15/h4-7H,1-3H3
    • InChI Key: XRMFPAIWYCHRNF-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(N2C(C)=NC(C)=N2)C=C1)C

Computed Properties

  • Exact Mass: 215.105862047Da
  • Monoisotopic Mass: 215.105862047Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 47.8Ų

1-4-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one Pricemore >>

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Additional information on 1-4-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one

Comprehensive Overview of 1-4-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one (CAS No. 122957-27-1)

1-4-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one, with the CAS number 122957-27-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of triazole derivatives, which are widely recognized for their versatile applications in medicinal chemistry and crop protection. The presence of the dimethyl-1H-1,2,4-triazole moiety in its structure contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for triazole-based compounds has surged due to their potential in developing antifungal agents, anti-inflammatory drugs, and pesticides. The compound 1-4-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one is no exception, as it exhibits promising activity in preliminary studies. Its molecular structure, featuring a phenylethanone backbone, allows for further functionalization, enabling the synthesis of derivatives with enhanced bioactivity. Researchers are particularly interested in its role as a building block for designing new therapeutic agents.

The synthesis of CAS No. 122957-27-1 typically involves multi-step organic reactions, including alkylation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize its synthesis using eco-friendly catalysts and solvent-free conditions. This aligns with the broader industry trend toward sustainable chemical production.

From an application perspective, 1-4-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one has shown potential in drug discovery programs targeting infectious diseases and metabolic disorders. Its mechanism of action often involves interaction with enzyme active sites or receptor binding, making it a valuable candidate for further investigation. Additionally, its agrochemical applications include use as a plant growth regulator or pest control agent, addressing the need for safer and more effective crop protection solutions.

The compound's stability under various environmental conditions is another area of interest. Studies have evaluated its photodegradation and hydrolysis behavior, which are critical for determining its shelf life and environmental impact. These findings are particularly relevant to industries prioritizing product longevity and regulatory compliance. As regulatory bodies worldwide tighten guidelines for chemical usage, understanding these properties becomes essential for commercialization.

In the context of market trends, the global demand for specialty chemicals like CAS No. 122957-27-1 is projected to grow, driven by advancements in personalized medicine and precision agriculture. Companies investing in R&D are keen to explore its potential, often collaborating with academic institutions to accelerate innovation. Furthermore, the rise of computational chemistry has enabled virtual screening of its derivatives, reducing the time and cost associated with traditional drug discovery.

For researchers and industry professionals seeking detailed information, 1-4-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one is available through specialized chemical suppliers with strict quality control measures. Its material safety data sheet (MSDS) provides essential handling and storage guidelines, ensuring safe laboratory practices. As the scientific community continues to uncover its full potential, this compound remains a key player in the evolving landscape of functional materials and bioactive molecules.

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